Cas no 1567038-17-8 ((3,3-dimethylbutan-2-yl)[(oxan-4-yl)methyl]amine)

• Product Name: (3,3-dimethylbutan-2-yl)[(oxan-4-yl)methyl]amine
• CAS No: 1567038-17-8
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5579515
• Update Time: 2025-10-29

(3,3-dimethylbutan-2-yl)[(oxan-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanamine, tetrahydro-N-(1,2,2-trimethylpropyl)-
• (3,3-dimethylbutan-2-yl)[(oxan-4-yl)methyl]amine

• Inchi： 1S/C12H25NO/c1-10(12(2,3)4)13-9-11-5-7-14-8-6-11/h10-11,13H,5-9H2,1-4H3
• InChI Key： UUUJVDIVSIBQIL-UHFFFAOYSA-N
• SMILES： C1OCCC(CNC(C)C(C)(C)C)C1

Experimental Properties

• Density: 0.878±0.06 g/cm3(Predicted)
• Boiling Point: 262.5±13.0 °C(Predicted)
• pka: 10.82±0.20(Predicted)

Additional information on (3,3-dimethylbutan-2-yl)[(oxan-4-yl)methyl]amine

Introduction to (3,3-dimethylbutan-2-yl)[(oxan-4-yl)methyl]amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1567038-17-8 represents a fascinating molecule in the realm of organic chemistry, specifically characterized by the presence of a complex alkyl chain and an amine functional group. The systematic name, (3,3-dimethylbutan-2-yl)[(oxan-4-yl)methyl]amine, provides a detailed insight into its structural framework, which includes a tertiary butyl group attached to an amine moiety that is further substituted with an ethylene oxide-derived fragment. This unique structural configuration imparts distinct chemical properties and potential applications, making it a subject of interest for researchers exploring novel synthetic pathways and pharmacological activities.

The compound's molecular architecture, featuring both hydrophobic and hydrophilic regions, suggests its utility in various biochemical interactions. The tertiary butyl group, known for its steric hindrance, can influence the molecule's solubility and reactivity, while the amine functionality opens up possibilities for hydrogen bonding and coordination with other biomolecules. The presence of an ethylene oxide-derived substituent, often referred to as a glycol ether moiety, adds another layer of complexity, potentially enhancing the compound's bioavailability and metabolic stability.

In recent years, there has been growing interest in molecules that exhibit dual functionality, capable of interacting with multiple biological targets. The structure of (3,3-dimethylbutan-2-yl)[(oxan-4-yl)methyl]amine aligns well with this trend, as it combines the properties of aliphatic amines with glycol ether functionalities. Such compounds have shown promise in various therapeutic areas, including central nervous system disorders, where modulation of neurotransmitter activity is crucial. The amine group can serve as a pharmacophore for receptor binding, while the glycol ether moiety may enhance blood-brain barrier penetration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding interactions between (3,3-dimethylbutan-2-yl)[(oxan-4-yl)methyl]amine and target proteins. These studies have hinted at its potential as an allosteric modulator for enzymes involved in metabolic pathways, which could have implications in treating metabolic disorders.

The synthesis of this compound also presents an interesting challenge for organic chemists. The introduction of both the tertiary butyl group and the glycol ether moiety requires careful planning to ensure regioselectivity and functional group compatibility. Recent publications have described novel synthetic routes that leverage transition metal catalysis to achieve these transformations efficiently. These methods not only improve yield but also reduce the environmental impact of the synthesis process.

Beyond its synthetic significance, (3,3-dimethylbutan-2-yl)[(oxan-4-yl)methyl]amine has caught the attention of medicinal chemists due to its structural similarity to known bioactive molecules. By modifying its core scaffold, researchers aim to develop derivatives with enhanced potency and reduced side effects. The use of structure-based drug design principles allows for the rational modification of key functional groups while maintaining overall molecular integrity.

The compound's potential applications extend beyond pharmaceuticals. In materials science, for instance, its unique chemical properties make it a candidate for developing novel polymers or coatings that exhibit specific thermal or mechanical properties. The ability to fine-tune these properties by adjusting the molecular structure offers exciting possibilities for creating advanced materials with tailored functionalities.

In conclusion, (3,3-dimethylbutan-2-yl)[(oxan-4-yl)methyl]amine (CAS no. 1567038-17-8) stands as a testament to the ingenuity of modern chemical research. Its complex structure and versatile functionality make it a valuable tool for exploring new synthetic methodologies and pharmacological applications. As research continues to uncover its potential benefits across various fields, this compound is poised to play a significant role in shaping the future of chemical innovation.